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Compound of Interest

Compound Name: Cyromazine-d4

Cat. No.: B588538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Cyromazine-d4. Cyromazine-d4 is the deuterium-labeled form of Cyromazine, an insect

growth regulator.[1] The incorporation of deuterium allows for its use in metabolic and

environmental fate studies.[2] While it shares the biological activity of its parent compound, it is

crucial for laboratory personnel to be fully aware of its specific safety and handling

requirements.

Chemical and Physical Properties
Cyromazine-d4 is a stable, isotopically labeled derivative of Cyromazine.[2][3] Key physical

and chemical properties are summarized below.
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Property Value Reference

Chemical Name
D4-Cyromazine (cyclopropyl-

2,2,3,3 D4)
[3]

CAS Number 1219804-19-9 [3][4]

Molecular Formula C₆H₆D₄N₆ [3][4]

Molecular Weight 170.21 g/mol [4]

Appearance Solid

Melting Point 223 - 227 °C [5]

Solubility
Moderately soluble in water

and methanol
[6]

Stability Stable under normal conditions [3]

Hazard Identification and Classification
Cyromazine-d4 is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards associated with this compound are detailed in the table below.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Inhalation) Acute Tox. 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation Skin Irrit. 2
H315: Causes skin irritation[3]

[7]

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
STOT SE 3

H335: May cause respiratory

irritation[3]

Reproductive Toxicity -
H361d: Suspected of

damaging the unborn child[3]

Hazardous to the Aquatic

Environment (Chronic)
Aquatic Chronic 3

H412: Harmful to aquatic life

with long lasting effects[3]
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Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the hazardous nature of Cyromazine-d4, strict adherence to safety protocols is

mandatory. The following sections outline the recommended procedures for handling, personal

protection, and emergency response.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b588538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required Personal Protective Equipment

General Hygiene Practices

Impervious Gloves
(e.g., Nitrile)

Wash hands thoroughly
after handling

Laboratory Coat

Do not eat, drink, or smoke
in the laboratory

Safety Goggles
with Side Shields

Change contaminated clothing
immediately

NIOSH-approved Respirator
(if ventilation is inadequate)
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Start: Receive Cyromazine-d4

Store in a cool, dry, well-ventilated area
away from incompatible materials (strong oxidizing agents)

and direct sunlight.

Prepare for handling in a designated area
with adequate ventilation (e.g., fume hood).

Don appropriate Personal Protective Equipment (PPE).

Weigh the required amount carefully
to avoid dust formation.

Dissolve in a suitable solvent as per the
experimental protocol.

Conduct the experiment following all
institutional safety guidelines.

Decontaminate all work surfaces and equipment
after use.

Dispose of waste in a sealed, labeled container
according to institutional and local regulations.

Remove PPE and wash hands thoroughly.

End
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Routes of Exposure and Immediate Actions

Accidental Exposure to Cyromazine-d4

Inhalation:
Move to fresh air.

Assist breathing if necessary.

If Inhaled

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

If on Skin

Eye Contact:
Rinse with water for 15 minutes.

Remove contact lenses if possible.

If in Eyes

Ingestion:
Do NOT induce vomiting.

Rinse mouth.

If Swallowed

Seek Immediate Medical Attention

If irritation persists If irritation persists
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Spill of Cyromazine-d4 Occurs

Evacuate non-essential personnel
and ensure adequate ventilation.

Wear appropriate PPE, including
respiratory protection.

Contain the spill to prevent spreading.
Avoid generating dust.

Clean up the spill using an absorbent material.
Place waste in a sealed, labeled container.

Decontaminate the spill area.

Dispose of waste according to
institutional and local regulations.

Report the incident to the appropriate
safety officer.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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